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Get Quote

Gosogliptin Fact Sheet

The table below summarizes the key identified information about Gosogliptin.

Property Description

Generic Name Gosogliptin [1] [2] [3]

Synonyms PF-00734200, PF-734200 [1] [4] [3]

Drug Class Dipeptidyl peptidase-4 (DPP-4) inhibitor (Gliptin) [1] [3]

Therapeutic
Area

Type 2 Diabetes Mellitus (investigational) [1] [3]

Molecular
Formula

C₁₇H₂₄F₂N₆O [1] [2]

Molecular
Weight

366.41 g·mol⁻¹ [1] [4]

Mechanism of
Action

Selective inhibition of DPP-4 enzyme, increasing active GLP-1 levels, which
stimulates insulin secretion and inhibits glucagon release [3].
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Property Description

Chemical
Structure

(3,3-Difluoro-1-pyrrolidinyl)-{ (2S,4S)-4-[4-(2-pyrimidinyl)-1-piperazinyl]-2-
pyrrolidinyl}methanone [1]

CAS Number 869490-23-3 [4] [2]

SMILES O=C(N1CCC(C1)(F)F)[C@H]1NCC@HN1CCN(CC1)c1ncccn1 [3]

InChI Key QWEWGXUTRTXFRF-KBPBESRZSA-N [1] [2]

Suggested Path for Method Development

To develop a chromatographic method for Gosogliptin, you can use its physicochemical properties as a

starting point for column selection and parameter optimization.

Analyze Molecular Properties: Consider the polar surface area (64.6 Å²), presence of hydrogen
bond donors/acceptors, and aromatic rings [3]. These properties significantly influence retention

behavior in reverse-phase chromatography.
Leverage LogP Value: The reported XLogP of 0.67 [3] suggests moderate hydrophobicity. A C18

column would be a standard starting point for reverse-phase HPLC.
Explore Related Literature: While direct methods for Gosogliptin are unavailable, the search

results indicate that DPP-IV inhibitory peptides are often purified using C18 columns [5]. Reviewing
methods for related DPP-4 inhibitors (e.g., Sitagliptin, Vildagliptin) can provide a strong foundation for

initial experiments.

A Proposed Workflow for Optimization

Since specific protocols are not available, the following general workflow can guide your experimental

design. The diagram below outlines the key stages.
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Why isn't there a ready-to-use method for Gosogliptin? Gosogliptin remains an investigational
drug and is not approved for clinical use in major markets like the US or Europe [2]. Detailed
analytical methods are often part of proprietary development data that may not be publicly disclosed.

Where can I find more specific technical data? You could search for scientific publications on
Gosogliptin metabolism and excretion [1] [3] or explore patent databases [6], which sometimes

contain exemplary analytical procedures.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule
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